Cas no 116570-81-1 (1H-Pyrazole, 3-ethoxy-4,5-dimethyl-)

• Product Name: 1H-Pyrazole, 3-ethoxy-4,5-dimethyl-
• CAS No: 116570-81-1
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 1208065
• PubChem ID: 839841
• Update Time: 2025-04-20

1H-Pyrazole, 3-ethoxy-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-ethoxy-4,5-dimethyl-
• 3-ethoxy-4,5-dimethyl-1H-pyrazole
• DTXSID40356992
• 116570-81-1
• AKOS000629648

• Inchi： 1S/C7H12N2O/c1-4-10-7-5(2)6(3)8-9-7/h4H2,1-3H3,(H,8,9)
• InChI Key： QHBRIXCDOGTYNX-UHFFFAOYSA-N
• SMILES： O(CC)C1C(C)=C(C)NN=1

Computed Properties

• Exact Mass: 140.09506
• Monoisotopic Mass: 140.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.9Ų

Experimental Properties

• PSA: 37.91